Cas no 1153191-05-9 (3-(2-methylmorpholino)propan-1-ol)

• Product Name: 3-(2-methylmorpholino)propan-1-ol
• CAS No: 1153191-05-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4573128
• Update Time: 2025-06-13

3-(2-methylmorpholino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanol,2-methyl-
• 3-(2-methylmorpholino)propan-1-ol

• Inchi： 1S/C8H17NO2/c1-8-7-9(3-2-5-10)4-6-11-8/h8,10H,2-7H2,1H3
• InChI Key： ULYPGBJCDDQWBE-UHFFFAOYSA-N
• SMILES： N1(CCCO)CCOC(C)C1

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2

Additional information on 3-(2-methylmorpholino)propan-1-ol

Recent Advances in the Study of 3-(2-methylmorpholino)propan-1-ol (CAS: 1153191-05-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-methylmorpholino)propan-1-ol (CAS: 1153191-05-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This morpholine derivative has shown promising potential in various applications, particularly as a building block in drug discovery and as a modulator of biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, revealing its versatility in medicinal chemistry applications.

Structural analysis indicates that the 2-methylmorpholine moiety contributes to the compound's unique stereochemical properties, while the propanol tail enhances its solubility profile. This combination makes it particularly valuable for the development of novel pharmaceutical agents. Researchers have successfully employed 3-(2-methylmorpholino)propan-1-ol as an intermediate in the synthesis of several drug candidates, particularly those targeting neurological disorders and inflammatory conditions.

In recent pharmacokinetic studies, the compound demonstrated favorable absorption and distribution characteristics, with improved blood-brain barrier penetration compared to similar morpholine derivatives. These properties have led to its incorporation in the development of central nervous system (CNS)-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of novel dopamine receptor modulators with enhanced selectivity profiles.

The synthetic accessibility of 3-(2-methylmorpholino)propan-1-ol has been significantly improved through recent methodological advancements. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that achieves >95% yield while maintaining high enantiomeric purity. This development is particularly important for potential industrial-scale applications in pharmaceutical manufacturing.

Emerging research suggests potential applications beyond traditional drug development. Preliminary studies indicate that 3-(2-methylmorpholino)propan-1-ol may serve as a valuable scaffold for the development of chemical probes in biological systems. Its ability to interact with various protein targets while maintaining low cytotoxicity makes it particularly suitable for target identification and validation studies in chemical biology research.

Ongoing investigations are exploring the compound's potential in combination therapies and as part of targeted drug delivery systems. Recent in vitro studies have demonstrated its ability to enhance the cellular uptake of certain therapeutic agents, suggesting possible applications in improving drug bioavailability. However, further in vivo studies are required to fully evaluate these potential benefits.

As research continues, 3-(2-methylmorpholino)propan-1-ol (CAS: 1153191-05-9) represents an important example of how structural modifications to morpholine derivatives can yield compounds with valuable pharmaceutical properties. The growing body of research on this molecule underscores its potential to contribute to the development of novel therapeutic agents and research tools in chemical biology.